Cas no 2490344-71-1 (rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans)

• Product Name: rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans
• CAS No: 2490344-71-1
• MF: C₆H₁₂OS
• MW: 132.223880767822
• MDL: MFCD32852795
• CID: 5670390
• PubChem ID: 155820893
• Update Time: 2025-10-28

rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans Chemical and Physical Properties

Names and Identifiers

• 2490344-71-1
• EN300-27118083
• [(1R,2R)-2-Methoxycyclobutyl]methanethiol
• rac-[(1R,2R)-2-methoxycyclobutyl]methanethiol
• rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans

• MDL： MFCD32852795
• Inchi： 1S/C6H12OS/c1-7-6-3-2-5(6)4-8/h5-6,8H,2-4H2,1H3/t5-,6+/m0/s1
• InChI Key： JOWLLXFJSAZZKK-NTSWFWBYSA-N
• SMILES： SC[C@@H]1CC[C@H]1OC

Computed Properties

• Exact Mass: 132.06088618g/mol
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 10.2Ų

Additional information on rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans

Rac-(1R,2R)-2-Methoxycyclobutylmethanethiol, Trans: A Comprehensive Overview

The compound rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans (CAS No. 2490344-71-1) is a fascinating molecule with unique structural and chemical properties. This compound belongs to the class of organosulfur compounds, which have garnered significant attention in both academic and industrial research due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The trans configuration of this molecule adds an additional layer of complexity, making it a subject of interest for stereochemical studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans with high enantiomeric purity. Researchers have employed various strategies, including asymmetric catalysis and stereoselective synthesis, to achieve this milestone. These methods not only enhance the efficiency of production but also pave the way for exploring its potential in drug discovery and other therapeutic applications.

The structural uniqueness of rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans lies in its cyclobutane ring system and the presence of a methoxy group. The cyclobutane ring introduces significant strain into the molecule, which can influence its reactivity and stability. This property has been exploited in studies examining the relationship between molecular strain and chemical reactivity. Furthermore, the methoxy group contributes to the molecule's solubility and bioavailability, making it a promising candidate for pharmacological studies.

Recent studies have highlighted the potential of rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans as a precursor for synthesizing bioactive compounds. Its sulfur atom serves as a reactive site for various transformations, including thioether formation and thiolation reactions. These reactions are critical in constructing complex molecular architectures required for drug candidates targeting diseases such as cancer and neurodegenerative disorders.

In terms of physical properties, rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans exhibits distinct behavior due to its stereochemistry. The trans configuration affects its melting point, boiling point, and solubility profiles compared to its cis counterpart. Understanding these differences is crucial for optimizing its use in various chemical processes and ensuring consistent performance in applications.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans. Advanced quantum mechanical calculations have revealed the distribution of electron density around the sulfur atom and the influence of steric effects on molecular interactions. These findings are instrumental in predicting the molecule's behavior under different reaction conditions.

From an environmental perspective, researchers have investigated the biodegradation pathways of rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans to assess its potential impact on ecosystems. Studies indicate that this compound undergoes microbial degradation under aerobic conditions, suggesting that it poses minimal long-term environmental risks when handled responsibly.

In conclusion, rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans (CAS No. 2490344-71-1) is a versatile compound with promising applications across multiple disciplines. Its unique stereochemistry and functional groups make it a valuable tool for advancing chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, rac-(1R,2R)-2-methoxycyclobutylmethanethiol, trans remains at the forefront of scientific innovation.